Cas no 15519-50-3 (Hexanedioic acid,3,4-dichloro-)
15519-50-3 structure
Product Name:Hexanedioic acid,3,4-dichloro-
CAS No:15519-50-3
MF:C6H8Cl2O4
MW:215.031320571899
CID:201329
PubChem ID:257706
Update Time:2025-04-19
Hexanedioic acid,3,4-dichloro- Chemical and Physical Properties
Names and Identifiers
-
- Hexanedioic acid,3,4-dichloro-
- 3,4-Dichloroadipic acid
- 3,4-Dichlor-adipinsaeure
- 3',4'-dichloroacetanilide
- 3,4-dichloro-adipic acid
- 3,4-dichlorohexanedioic acid
- 3.4-Dichlor-acetanilid
- AC1Q1KNK
- Acetanilide, 3',4'-dichloro-
- acetic acid-(3,4-dichloro-anilide)
- dichlorophenylacetamide
- Essigsaeure-(3,4-dichlor-anilid)
- Maybridge4_003067
- N-acetyl-3,4-dichloroaniline
- NSC17008
- TCMDC-125481
- NSC86112
- NSC-86112
- 15519-50-3
- SCHEMBL7820321
- Dichloroadipic
- Hexanedioic acid,4-dichloro-
- DTXSID40935160
-
- Inchi: 1S/C6H8Cl2O4/c7-3(1-5(9)10)4(8)2-6(11)12/h3-4H,1-2H2,(H,9,10)(H,11,12)
- InChI Key: JZKSOOULIOOWHB-UHFFFAOYSA-N
- SMILES: ClC(CC(=O)O)C(CC(=O)O)Cl
Computed Properties
- Exact Mass: 213.98004
- Monoisotopic Mass: 213.98
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- Density: 1.532
- Boiling Point: 352.9°Cat760mmHg
- Flash Point: 167.2°C
- Refractive Index: 1.518
- PSA: 74.6
- LogP: 1.15060
Hexanedioic acid,3,4-dichloro- Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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